Cas no 947165-27-7 (7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 947165-27-7
• MF: C₇H₈BNO₂
• MW: 148.954921722412
• MDL: MFCD22393560
• CID: 2108297
• PubChem ID: 58404008
• Update Time: 2025-10-28

7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-aminobenzo[c][1,2]oxaborol-1-(3H)-ol
• 7-aminobenzo[c][1,2]oxaborol-1(3H)-ol
• 2,1-BENZOXABOROL-7-AMINE, 1,3-DIHYDRO-1-HYDROXY-
• CKCYPHOOQTYHRK-UHFFFAOYSA-N
• TQ0244
• 7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol

• MDL： MFCD22393560
• Inchi： 1S/C7H8BNO2/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3,10H,4,9H2
• InChI Key： CKCYPHOOQTYHRK-UHFFFAOYSA-N
• SMILES： O1B(C2C(=CC=CC=2C1)N)O

Computed Properties

• Exact Mass: 149.065
• Monoisotopic Mass: 149.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol

Introduction to 7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No 947165-27-7)

The compound 7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No 947165-27-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxaboroles, which are known for their unique structural properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of benzoxaboroles in the development of novel therapeutic agents. The presence of the amino group (-NH₂) at the 7-position of the benzene ring in 7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol introduces additional functional diversity, making it a valuable substrate for further chemical modifications. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with enhanced pharmacokinetic properties.

The synthesis of CAS No 947165-27-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in recent literature involves the use of transition metal catalysts to facilitate key transformations, such as cross-coupling reactions and oxidation steps. These advancements have significantly improved the efficiency and scalability of the synthesis process.

In terms of structural characterization, 7-amino-1,3-dihydro-2,1-benzoxaborol-1-ol has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and stereochemistry, which are critical for understanding its reactivity and biological activity.

One of the most promising applications of this compound lies in its potential use as a building block for constructing complex molecular architectures. For instance, researchers have demonstrated its utility in synthesizing heterocyclic compounds with intricate ring systems. These findings underscore its versatility as a starting material in medicinal chemistry.

Moreover, CAS No 947165-27-7 has shown interesting biological properties in preliminary assays. Studies conducted in vitro have revealed its ability to modulate key cellular pathways associated with inflammation and oxidative stress. While these results are preliminary, they suggest that further investigation into its pharmacological profile could yield valuable insights for drug development.

The development of efficient synthetic routes for benzoxaboroles like CAS No 947165–27–7 has been a focal point of recent research efforts. By leveraging modern synthetic methodologies, chemists have been able to streamline the production process while maintaining high yields and purity levels.

In conclusion, 7-amino–1,3–dihydro–2,1–benzoxaborol–1–ol (CAS No 947165–27–7) represents a compelling example of how structural diversity can be harnessed to advance chemical research and therapeutic development. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in various scientific disciplines.